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Introduction

The periodic table, a cornerstone of modern chemistry, is not merely a classification of
elements but a testament to the predictive power of scientific law. Dmitri Mendeleev, in his
formulation of the periodic law in 1871, famously left gaps in his table for elements yet to be
discovered.[1] While his successful predictions of gallium ("eka-aluminum™) and germanium
("eka-silicon™) are widely celebrated, his foresight extended to the heavier, more complex
elements. This technical guide delves into Mendeleev's early prediction of the element we now
know as protactinium, which he termed "eka-tantalum." We will examine his predictions, the
subsequent discovery and characterization of the element, and the experimental
methodologies that brought this elusive element to light.

Mendeleev's Prediction of Eka-Tantalum

In his 1871 periodic table, Mendeleev identified a vacancy between thorium and uranium.[2]
Drawing upon the periodic trends he had observed, he made specific predictions about the
properties of the element that would occupy this position.

Predicted Properties
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Mendeleev's primary predictions for eka-tantalum were centered on its atomic weight and its
chemical behavior, particularly its highest oxidation state.

o Atomic Weight: Mendeleev estimated the atomic weight of eka-tantalum to be approximately
235.[3]

e Chemical Analogy and Highest Oxide: He predicted that eka-tantalum would be analogous to
tantalum and niobium, forming a highest oxide with the formula R20s.[4]

These predictions, though limited in detail compared to his forecasts for other elements,
provided a crucial framework for future researchers.

The Discovery and Characterization of Protactinium

The actual discovery of element 91 was a multi-stage process involving several key scientists
and the identification of different isotopes.

The Fleeting "Brevium"

In 1913, Kasimir Fajans and Oswald Helmuth Gohring, while studying the decay chains of
uranium, identified a new, short-lived isotope, protactinium-234m.[5][6] Due to its very short
half-life of about 1.17 minutes, they named the element "brevium,” from the Latin word breuvis,
meaning brief.[7]

The Stable Isotope and the Name "Protactinium”

A more stable isotope, protactinium-231, was independently discovered in 1918 by two
groups: Lise Meitner and Otto Hahn in Germany, and Frederick Soddy and John Cranston in
Great Britain.[8][9] Meitner and Hahn were able to isolate the element from pitchblende
residue.[6] They proposed the name "protoactinium,” which was later shortened to
“protactinium” in 1949, reflecting its position as the parent of actinium in the radioactive decay
series.[7]

Data Presentation: Predicted vs. Actual Properties

The following table summarizes Mendeleev's predictions for eka-tantalum against the
determined properties of protactinium.
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Mendeleev's Prediction Actual Properties
Property .

(Eka-Tantalum) (Protactinium)

) ) 231.03588 u (for the most
Atomic Weight ~235 )
stable isotope, 231Pa)[10]

Highest Oxide Formula R20s Paz0s5[10]
Atomic Number Not predicted 91[10]
Density Not predicted 15.37 g/cm3[11]
Melting Point Not predicted 1572 °C[11]
Boiling Point Not predicted 4000 °C (estimated)[11]
Electron Configuration Not predicted [Rn] 5f2 6d* 7s?[12]

Most Common Oxidation o
+5 (implied) +5, +4[10]
States

Experimental Protocols

The isolation and characterization of protactinium presented significant challenges due to its
rarity, high radioactivity, and toxicity.[6]

Isolation of "Brevium" (Protactinium-234m) by Fajans
and Gohring (1913)

Fajans and Gohring's work was centered on the study of the decay products of uranium. Their
experimental approach involved:

o Starting Material: Uranium salts.

o Methodology: They utilized fractional crystallization and precipitation techniques to separate
the various decay products. By observing the radioactive decay chains, they were able to
identify a new beta-emitting substance with a very short half-life, which they identified as the
new element.
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Isolation of Protactinium-231 by Meitner and Hahn
(1918)

Meitner and Hahn's successful isolation of a long-lived isotope of protactinium was a

landmark achievement. Their experimental workflow can be summarized as follows:

Starting Material: Pitchblende, a uranium-rich ore.[6]

Initial Processing: The pitchblende was treated with nitric acid to dissolve the uranium and
other components.

Separation of the Insoluble Residue: A silica-rich residue remained after the acid treatment.
Meitner and Hahn suspected that the new element, being analogous to tantalum, would be
found in this insoluble fraction.

Chemical Separation: The silica residue was treated with a mixture of hydrofluoric acid and
sulfuric acid to bring the tantalum-like elements into solution.

Precipitation: The addition of ammonia to the solution precipitated the hydroxides of the
elements, including the new element.

Further Purification: A series of fractional precipitations and crystallizations were carried out
to separate the new element from other radioactive substances present in the residue.

Characterization: The radioactivity of the purified samples was measured over time to
determine the half-life of the new isotope, confirming its stability relative to "brevium."

Mandatory Visualization
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Caption: Logical flow from Mendeleev's prediction to the discovery of protactinium.
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Conclusion

Dmitri MendeleeV's prediction of "eka-tantalum" stands as a powerful example of the predictive
capacity of the periodic law, extending even to the then-uncharted territory of the heavy
elements. While his predictions were not as detailed as for some other elements, his
fundamental insights into atomic weight and chemical analogy provided a crucial signpost for
the researchers who would later discover and characterize protactinium. The subsequent
work of Fajans, Gohring, Meitner, and Hahn not only filled the gap in the periodic table but also
underscored the profound correctness of MendeleeV's vision. The story of protactinium serves
as a compelling case study in the interplay between theoretical prediction and experimental
verification that drives scientific progress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Prescient Glimpse: Mendeleev's Prediction of
Protactinium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194910#early-predictions-of-protactinium-by-
mendeleev]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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